Cas no 153869-47-7 (methyl 3-hydroxy-3-(pyridin-2-yl)propanoate)

Methyl 3-hydroxy-3-(pyridin-2-yl)propanoate is a versatile chiral building block in organic synthesis, featuring both a hydroxyl group and a pyridine moiety. Its structure enables applications in asymmetric synthesis, pharmaceutical intermediates, and ligand design. The ester functionality offers reactivity for further derivatization, while the hydroxyl group provides a handle for stereoselective transformations. The pyridine ring enhances coordination properties, making it useful in metal-catalyzed reactions. This compound is particularly valuable for constructing complex heterocyclic frameworks due to its balanced reactivity and stability. High purity grades ensure reproducibility in research and industrial processes. Proper handling under inert conditions is recommended to preserve its integrity.

methyl 3-hydroxy-3-(pyridin-2-yl)propanoate structure

153869-47-7 structure

Product name:methyl 3-hydroxy-3-(pyridin-2-yl)propanoate

CAS No:153869-47-7

MF:C₉H₁₁NO₃

MW:181.188542604446

CID:6501092

PubChem ID:23064878

methyl 3-hydroxy-3-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-hydroxy-3-(pyridin-2-yl)propanoate
- 2-Pyridinepropanoic acid, β-hydroxy-, methyl ester
- Inchi： 1S/C9H11NO3/c1-13-9(12)6-8(11)7-4-2-3-5-10-7/h2-5,8,11H,6H2,1H3
- InChI Key： JLNAUMLEVRGXAK-UHFFFAOYSA-N
- SMILES： C1(C(O)CC(OC)=O)=NC=CC=C1

Experimental Properties

Density: 1.206±0.06 g/cm3(Predicted)
Boiling Point: 327.4±27.0 °C(Predicted)
pka: 12.19±0.20(Predicted)

methyl 3-hydroxy-3-(pyridin-2-yl)propanoate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1852805-1.0g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	1g	$1229.0	2023-05-26
Enamine	EN300-1852805-0.5g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	0.5g	$1180.0	2023-09-18
Enamine	EN300-1852805-5.0g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	5g	$3562.0	2023-05-26
Enamine	EN300-1852805-0.25g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	0.25g	$1131.0	2023-09-18
Enamine	EN300-1852805-10g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	10g	$5283.0	2023-09-18
Enamine	EN300-1852805-0.1g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	0.1g	$1081.0	2023-09-18
Enamine	EN300-1852805-2.5g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	2.5g	$2408.0	2023-09-18
Enamine	EN300-1852805-10.0g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	10g	$5283.0	2023-05-26
Enamine	EN300-1852805-5g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	5g	$3562.0	2023-09-18
Enamine	EN300-1852805-0.05g	methyl 3-hydroxy-3-(pyridin-2-yl)propanoate	153869-47-7	0.05g	$1032.0	2023-09-18